Cas no 1807207-17-5 (3-Bromo-2-nitropyridine-6-acetonitrile)

• Product Name: 3-Bromo-2-nitropyridine-6-acetonitrile
• CAS No: 1807207-17-5
• MF: C₇H₄BrN₃O₂
• MW: 242.029560089111
• CID: 4901679
• Update Time: 2025-05-20

3-Bromo-2-nitropyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-nitropyridine-6-acetonitrile

• Inchi： 1S/C7H4BrN3O2/c8-6-2-1-5(3-4-9)10-7(6)11(12)13/h1-2H,3H2
• InChI Key： VJEAUJMIVBUKEU-UHFFFAOYSA-N
• SMILES： BrC1C=CC(CC#N)=NC=1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 244
• XLogP3: 1.4
• Topological Polar Surface Area: 82.5

Additional information on 3-Bromo-2-nitropyridine-6-acetonitrile

3-Bromo-2-nitropyridine-6-acetonitrile: A Comprehensive Overview

3-Bromo-2-nitropyridine-6-acetonitrile, identified by the CAS number 1807207-17-5, is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with substituents at positions 2, 3, and 6. The presence of a bromine atom at position 3, a nitro group at position 2, and an acetonitrile group at position 6 makes it a versatile molecule with potential applications in drug design and advanced materials.

The synthesis of 3-Bromo-2-nitropyridine-6-acetonitrile involves a series of carefully controlled reactions, including nitration, bromination, and acylation steps. Recent advancements in catalytic methods have enabled researchers to achieve higher yields and better purity levels, making this compound more accessible for large-scale studies. The stability of the molecule under various conditions has been thoroughly investigated, revealing its resistance to thermal degradation and susceptibility to specific chemical reagents.

In terms of applications, 3-Bromo-2-nitropyridine-6-acetonitrile has shown promise in the development of novel pharmaceutical agents. Its ability to act as a precursor for bioactive molecules has been highlighted in several recent studies. For instance, researchers have explored its role in the synthesis of anti-inflammatory drugs and anticancer agents. The nitro group at position 2 plays a critical role in modulating the compound's pharmacokinetic properties, while the acetonitrile group enhances its solubility in organic solvents.

The electronic properties of 3-Bromo-2-nitropyridine-6-acetonitrile have also made it a valuable component in the field of materials science. Its conjugated system allows for efficient electron delocalization, making it suitable for use in organic semiconductors and light-emitting diodes (LEDs). Recent studies have demonstrated its potential as a building block for advanced electronic materials with tailored optical and electrical properties.

From an environmental perspective, the biodegradation pathways of 3-Bromo-2-nitropyridine-6-acetonitrile have been studied to assess its impact on ecosystems. Research indicates that under aerobic conditions, the compound undergoes microbial degradation through specific enzymatic mechanisms. This understanding is crucial for ensuring sustainable practices in its production and disposal.

In conclusion, 3-Bromo-2-nitropyridine-6-acetonitrile (CAS No. 1807207-17-5) stands as a testament to the ingenuity of modern chemical synthesis. Its unique structure, combined with its diverse applications across multiple disciplines, positions it as a key compound in contemporary scientific research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing both theoretical and applied sciences.